Performing investigations on the structure-property relationship of poly(silane arylether arylacetylene)s (PSEAs) is very important and instructive for designing novel high-performance polymers. In this work, three bifunctional acetylene-terminated triphenyl-ether monomers with either para-acetylene, meta-acetylene or ortho-acetylene, i.e., 1,3-bis(4'-ethynylphenoxy)benzene (pmp-BEPB), 1,3-bis(3'-ethynylphenoxy)benzene (mmm-BEPB) and 1,3-bis(2'-ethynylphenoxy)benzene (omo-BEPB) were synthesized and used to prepare three PSEA resins, namely, pmp-PSEA, mmm-PSEA and omo-PSEA. The PSEA resins were characterized by 1H-nuclear magnetic resonance spectroscopy, Fourier transform infrared spectroscopy and X-ray diffraction analysis, and the properties were explored. The resins possess a wide processing window in the following order: pmp-PSEA < mmm-PSEA < omo-PSEA. The DSC results revealed that pmp-PSEA shows the highest reactivity, followed by omo-PSEA and mmm-PSEA. In the cured networks of the resins, the densities increase in the following order: pmp-PSEA-C < mmm-PSEA-C < omo-PSEA-C. Compared with pmp-PSEA-C, mmm-PSEA-C possesses better mechanical properties with a flexural strength of 66.5 MPa and a flexural modulus of 3.71 GPa. The decomposition temperatures of 5% weight loss (Td5) of pmp-PSEA-C and mmm-PSEA-C are over 530 °C.

Herein, we describe the construction of a hierarchical supramolecular structure comprising reduction-responsive DNA microspheres and semi-artificial glycopeptide-based micro-asters, which are obtained from the (self-)assembled structures of oligonucleotides and a semi-artificial glycopeptide in a single thermal annealing process under aqueous conditions in the presence of Mg2+.

A series of amphiphilic diblock copolymers (PVAm-b-PVPin: AmPn = A82P6, A72P26, and A70P74) with different block lengths of hydrophilic poly(vinyl alcohol) (PVA, A) and hydrophobic poly(vinyl pivalate) (PVPi, P) blocks were prepared. AmPn was synthesized from a poly(vinyl acetate)-b-P (PVAc-b-P) diblock copolymer by selectively hydrolyzing the pendant acetyl groups in PVAc. In water, AmPn polymers formed spherical polymer micelles with a PVPi core and a PVA shell due to hydrophobic interactions between the PVPi blocks. The hydrodynamic radius (Rh), light scattering intensity (LSI), and aggregation number (Nagg) of AmPn increased with increasing PVPi block length. Conversely, the critical micelle concentration (CMC) was reduced due to stronger hydrophobic interactions. This study promotes potential applications for AmPn micelles to be used as nanocarriers for hydrophobic anticancer drugs.

Supramolecular molecular amphiphiles that are photoresponsive have been intensively developed for a wide range of smart functional materials. As a photoswitch that displays high chemical and thermal stabilities, the azobenzene motif has been intensively incorporated into distinct soft materials to control properties and provide high temporal and high spatial resolution. However, only limited examples of molecular azobenzene amphiphiles (AAs) with chiral character have been reported with complicated synthetic manifold and photochemical studies. Herein, we design a novel molecular AA, AAPhe, with a simple molecular design and an L-amino acid motif. In addition to excellent photoresponsibility in organic media, AAPhe exhibits a high capacity for supramolecular transformation in aqueous media, as well as supramolecular chirality controlled by noninvasive photostimulation, as found in encouraging photochemical studies. Investigations of supramolecular behavior show that the supramolecular chiral structure induced by AAPhe assembles from microscopic to macroscopic length scales. The current design and studies of supramolecular assemblies of AAPhe provide us with fundamental concepts for constructing macroscopic functional materials with supramolecular chirality.

Two specific concepts have emerged in the field of materials science over the last several decades: nanosheets and supramolecular polymers. More recently, supramolecular nanosheets, in which these two concepts are integrated, have attracted particular attention, and they exhibit many fascinating characteristics. This review focuses on the design and applications of supramolecular nanosheets consisting of tubulin proteins and phospholipid membranes.

Research on semiconducting polymers is an interdisciplinary field that requires a wide range of knowledge ranging from polymer syntheses to electronics applications. Clarifying the correlations between chemical structures and physical properties leads to a better understanding of these materials. To find suitable application fields, it is necessary to repeatedly prepare polymer samples with slightly different chemical structures and evaluate their physical properties. The author’s group started their research with the aim of developing high-performance semiconducting polymers that exhibited high charge carrier mobilities in thin film transistors, and this has recently been expanded to polymers that emit light in the near-infrared region.

Distannylated dithiazologermole and germaindacenodithiazole were copolymerized with dibrominated 2,1,3-benzothiadiazole and 4,7-di(thiazol-2-yl)-2,1,3-benzothiadiazole to produce four new donor-acceptor conjugated copolymers. The optical, electrochemical, and thermal properties of the copolymers were characterized, and intramolecular charge transfer was evaluated on the basis of solvatochromic behavior in the photoluminescence spectra. Density functional theory (DFT) calculations revealed that these thiazole-containing copolymers exhibited lower HOMO and LUMO energy levels than those of thiophene-based congeners, and this finding agreed with the experimental results. The intramolecular noncovalent S‒N and N‒H bond interactions and the effects of the bridging atom (C or Ge) on the HOMO and LUMO energy levels were also suggested by the DFT calculations.

In this study, adhesive polymers were designed and synthesized using biobased compounds as building blocks. Using the Passerini three-component reaction (Passerini-3CR) as a postpolymerization modification process, photoresponsive phenylpropanoid units were introduced into biobased adhesive polymers via a one-step process that bypassed a protection-deprotection strategy. These biobased adhesive polymers showed good adhesion properties for quartz plates. Photoirradiation affected the adhesion behaviors of the polymers, probably due to the [2 + 2] self-cycloaddition of phenylpropanoid-derived vinyl moieties.

Atomic force microscopy (AFM) is considered an advanced tool for microscopic study of materials study due to its capabilities for nanoscale spatial characterization. Over the past two decades, the AFM-based nanomechanical characterization technique has been extensively used to investigate the mechanical properties and deformation mechanisms of polymeric materials. This technique enables direct visualization of the micromechanical properties of material surfaces and is referred to as the AFM nanomechanics technique. This review discusses the application of this technique in the study of polymer composites with a specific focus on the significant advances made in tracking the microscopic deformation behavior and visualizing the microscopic stress distributions of materials.

Zwitterionic polymers are characterized by their antifouling ability due to their net-neutral charge and affinity for cancer cell surfaces. We developed six pH-responsive mixed-charge polymers and investigated the effect of their side chain hydrophobicity on their interaction with cancer cell membranes. The polymers were synthesized using [2-(methacryloyloxy)ethyl]trimethylammonium chloride, carboxylic acid monomers, and butyl methacrylate (BMA) as the neutral spacer moiety, and differences in hydrophobicity were created by altering the type of carboxylic acid monomer and ratio of the spacer. The surface charge of the polymers was designed to switch from net-neutral to positive in response to the weakly acidic tumor environment. This tuning occurred in a more cancer-like environment with the usage of a more hydrophobic anionic monomer and a higher ratio of BMA due to the weakening of electrostatic interactions. This trend was further confirmed by evaluation of the interaction between the polymers and heparin, an anionic polysaccharide that is used as a model for cancer cell surfaces. The affinity of the mixed-charge polymers for cells was then evaluated, and both the hydrophobicity and pH-responsive nature of these polymers led to pH-selective toxicity, which was assumed to be caused by the disruption of cell membrane integrity.